beta-Alanine Orotic acid salt

• Molecular Formula: C8H13N3O6
• Molecular Weight: 247.21 g/mol
• IUPAC Name: 3-aminopropanoic acid;2,6-dioxo-1,3-diazinane-4-carboxylic acid
• InChI: InChI=1S/C5H6N2O4.C3H7NO2/c8-3-1-2(4(9)10)6-5(11)7-3;4-2-1-3(5)6/h2H,1H2,(H,9,10)(H2,6,7,8,11);1-2,4H2,(H,5,6)
• InChI Key: KJAPKUHFEPKNMZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(NC(=O)NC1=O)C(=O)O.C(CN)C(=O)O

Description

Beta-Alanine Orotic acid salt: is a compound formed by the combination of beta-Alanine and Orotic acid. Beta-Alanine is a naturally occurring beta amino acid, while Orotic acid is an intermediate in the pyrimidine biosynthetic pathway. This compound is known for its potential benefits in various fields, including medicine, biology, and chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions:

Beta-Alanine Synthesis: Beta-Alanine can be synthesized through the hydrolysis of beta-aminopropionitrile using either acid or alkali hydrolysis.

Orotic Acid Synthesis: Orotic acid can be prepared using sodium dichromate and fuming sulfuric acid, or a mixture of dilute sulfuric acid and sodium dichromate.

Industrial Production Methods: The industrial production of Beta-Alanine involves the reaction of ammonia with beta-propiolactone . Orotic acid and its derivatives, such as potassium orotate, are produced for medical use and other applications .

Chemical Reactions Analysis

Types of Reactions:

Oxidation and Reduction: Beta-Alanine and Orotic acid can undergo various oxidation and reduction reactions due to their functional groups.

Substitution: Both compounds can participate in substitution reactions, forming different derivatives.

Common Reagents and Conditions:

Oxidizing Agents: Sodium dichromate, fuming sulfuric acid.

Reducing Agents: Various reducing agents can be used depending on the specific reaction conditions.

Major Products Formed:

Beta-Alanine Derivatives: Carnosine, anserine.

Orotic Acid Derivatives: Potassium orotate, ammonium orotate.

Scientific Research Applications

Chemistry:

• Beta-Alanine is a precursor for the synthesis of carnosine, which has antioxidant properties .

Biology:

• Orotic acid plays a role in the pyrimidine biosynthetic pathway, essential for RNA and DNA synthesis .

Medicine:

• Beta-Alanine and Orotic acid have been studied for their potential benefits in cardiac protection and exercise adaptation .

Industry:

• Orotic acid derivatives are used as growth stimulants in agriculture .

Mechanism of Action

Beta-Alanine:

• Beta-Alanine is a rate-limiting precursor for carnosine synthesis. Carnosine acts as an acid buffer, antioxidant, and aids in muscle contraction .

Orotic Acid:

• Orotic acid is involved in the pyrimidine biosynthetic pathway, driving the production of uridine nucleotides .

Comparison with Similar Compounds

Alpha-Alanine: Unlike beta-Alanine, alpha-Alanine has a stereocenter and is a proteinogenic amino acid.

Carnosine: A dipeptide formed from beta-Alanine and histidine, known for its antioxidant properties.

Uniqueness:

• Beta-Alanine Orotic acid salt combines the benefits of both beta-Alanine and Orotic acid, making it unique in its potential applications in various fields .